9-(3,5-dimethylphenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 848743-56-6
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.48
• IUPAC Name: 9-(3,5-dimethylphenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O2/c1-6-7-24-19(27)17-18(23(5)21(24)28)22-20-25(11-15(4)12-26(17)20)16-9-13(2)8-14(3)10-16/h8-10,15H,6-7,11-12H2,1-5H3
• InChI Key: CSZRWPXQCIDIHT-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC(=CC(=C4)C)C)C)N(C1=O)C
• solubility: not available

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Numerous natural and synthetic pyrimidines are known to exist.

Synthesis Analysis

The synthesis of pyrimidines involves various methods. The Dimroth rearrangement, for example, is a process that involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure.

Molecular Structure Analysis

The molecular structure of pyrimidines is characterized by two nitrogen atoms at positions 1 and 3 of the six-membered ring. The specific structure of “9-(3,5-dimethylphenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” could not be found in the available resources.

Chemical Reactions Analysis

Pyrimidines undergo various chemical reactions. For instance, the Dimroth rearrangement is a common reaction involving pyrimidines.

Mechanism of Action

While the specific mechanism of action for “9-(3,5-dimethylphenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is not available, pyrimidines in general have been studied for their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Future Directions

The future directions for research on pyrimidines involve the development of new pyrimidines as anti-inflammatory agents. The synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity is a potential area of research.